Cas no 126541-80-8 (3-acetamido-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-acetamido-4-(trifluoromethyl)benzoic acid
• CAS No: 126541-80-8
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 5637567
• PubChem ID: 15109484
• Update Time: 2025-05-19

3-acetamido-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4-(trifluoromethyl)benzoic acid
• 2-acetamido-alpha,alpha,alpha-trifluoro-p-toluic acid
• EN300-28278008
• 126541-80-8
• Benzoic acid, 3-(acetylamino)-4-(trifluoromethyl)-

• Inchi： 1S/C10H8F3NO3/c1-5(15)14-8-4-6(9(16)17)2-3-7(8)10(11,12)13/h2-4H,1H3,(H,14,15)(H,16,17)
• InChI Key： GXAGPHIQGCHVMH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1NC(C)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±45.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-acetamido-4-(trifluoromethyl)benzoic acid

Introduction to 3-acetamido-4-(trifluoromethyl)benzoic acid (CAS No. 126541-80-8) and Its Emerging Applications in Chemical Biology

3-acetamido-4-(trifluoromethyl)benzoic acid, identified by the chemical identifier CAS No. 126541-80-8, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its acetamido and trifluoromethyl substituents, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of these substituents not only enhances the metabolic stability of the compound but also influences its interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that imparts lipophilicity and electronic properties to organic molecules, thereby modulating their binding affinity and selectivity. In the context of 3-acetamido-4-(trifluoromethyl)benzoic acid, this moiety contributes to its ability to engage with biological receptors in a manner that is distinct from non-fluorinated analogs. This has led to its investigation as a key structural element in the design of inhibitors targeting various enzymatic and receptor-mediated pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how the structural features of 3-acetamido-4-(trifluoromethyl)benzoic acid influence its biological activity. Studies have demonstrated that the compound can serve as a versatile building block for synthesizing derivatives with enhanced binding affinity to proteins involved in inflammatory responses, metabolic disorders, and cancer progression. The acetamido group, on the other hand, provides a polar interaction surface that can be optimized for specific biological targets, enhancing both potency and selectivity.

In the realm of drug discovery, 3-acetamido-4-(trifluoromethyl)benzoic acid has been leveraged to develop novel therapeutics aimed at modulating key signaling pathways implicated in human diseases. For instance, researchers have explored its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and are implicated in pain, inflammation, and cancer. The fluorinated aromatic core of the compound has been shown to improve binding interactions with COX enzymes, leading to more effective inhibition compared to traditional non-fluorinated inhibitors.

Moreover, the compound has been investigated for its antimicrobial properties. The unique combination of substituents in 3-acetamido-4-(trifluoromethyl)benzoic acid has been found to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes, making it a promising candidate for developing new antibiotics. Preliminary studies have highlighted its efficacy against Gram-positive bacteria, including strains resistant to conventional antibiotics, underscoring its potential as an alternative therapeutic agent.

The synthetic accessibility of 3-acetamido-4-(trifluoromethyl)benzoic acid has also contributed to its widespread use in academic and industrial research settings. Efficient synthetic routes have been developed that allow for scalable production of the compound, enabling researchers to explore its applications without significant logistical challenges. These synthetic methodologies often involve multi-step organic transformations that highlight the compound's versatility as a chemical intermediate.

From a chemical biology perspective, 3-acetamido-4-(trifluoromethyl)benzoic acid serves as an excellent tool for probing protein-ligand interactions at a molecular level. Its well-defined structure allows for systematic modifications at various positions, enabling researchers to dissect the contributions of different functional groups to biological activity. Such studies not only enhance our understanding of molecular recognition but also provide insights into designing next-generation drugs with improved pharmacokinetic profiles.

The growing interest in fluorinated compounds across various therapeutic areas has positioned 3-acetamido-4-(trifluoromethyl)benzoic acid as a cornerstone molecule in medicinal chemistry research. Its ability to modulate biological pathways while maintaining structural stability makes it an indispensable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely that its significance will only continue to grow, driving further innovation in chemical biology and drug development.